Flumethrin
Flumethrin
Flumethrin is an organochlorine acaricide, an organofluorine acaricide and a member of monochlorobenzenes. It has a role as a pyrethroid ester acaricide and a pyrethroid ester insecticide.
Brand Name:
Vulcanchem
CAS No.:
69770-45-2
VCID:
VC0136387
InChI:
InChI=1S/C28H22Cl2FNO3/c1-28(2)21(15-22(30)17-8-11-19(29)12-9-17)26(28)27(33)35-25(16-32)18-10-13-23(31)24(14-18)34-20-6-4-3-5-7-20/h3-15,21,25-26H,1-2H3/b22-15-
SMILES:
CC1(C(C1C(=O)OC(C#N)C2=CC(=C(C=C2)F)OC3=CC=CC=C3)C=C(C4=CC=C(C=C4)Cl)Cl)C
Molecular Formula:
C28H22Cl2FNO3
Molecular Weight:
510.4 g/mol
Flumethrin
CAS No.: 69770-45-2
Reference Standards
VCID: VC0136387
Molecular Formula: C28H22Cl2FNO3
Molecular Weight: 510.4 g/mol
CAS No. | 69770-45-2 |
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Product Name | Flumethrin |
Molecular Formula | C28H22Cl2FNO3 |
Molecular Weight | 510.4 g/mol |
IUPAC Name | [cyano-(4-fluoro-3-phenoxyphenyl)methyl] 3-[(Z)-2-chloro-2-(4-chlorophenyl)ethenyl]-2,2-dimethylcyclopropane-1-carboxylate |
Standard InChI | InChI=1S/C28H22Cl2FNO3/c1-28(2)21(15-22(30)17-8-11-19(29)12-9-17)26(28)27(33)35-25(16-32)18-10-13-23(31)24(14-18)34-20-6-4-3-5-7-20/h3-15,21,25-26H,1-2H3/b22-15- |
Standard InChIKey | YXWCBRDRVXHABN-JCMHNJIXSA-N |
Isomeric SMILES | CC1(C(C1C(=O)OC(C#N)C2=CC(=C(C=C2)F)OC3=CC=CC=C3)/C=C(/C4=CC=C(C=C4)Cl)\Cl)C |
SMILES | CC1(C(C1C(=O)OC(C#N)C2=CC(=C(C=C2)F)OC3=CC=CC=C3)C=C(C4=CC=C(C=C4)Cl)Cl)C |
Canonical SMILES | CC1(C(C1C(=O)OC(C#N)C2=CC(=C(C=C2)F)OC3=CC=CC=C3)C=C(C4=CC=C(C=C4)Cl)Cl)C |
Description | Flumethrin is an organochlorine acaricide, an organofluorine acaricide and a member of monochlorobenzenes. It has a role as a pyrethroid ester acaricide and a pyrethroid ester insecticide. |
Synonyms | 3-[2-Chloro-2-(4-chlorophenyl)ethenyl]-2,2-dimethylcyclopropanecarboxylic Acid Cyano(4-fluoro-3-phenoxyphenyl)methyl Ester; Bayticol; Bayvarol; FCR 2769; |
PubChem Compound | 6033664 |
Last Modified | Nov 11 2021 |
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